Cas no 111083-32-0 (6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde)

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde is a versatile indole derivative with significant utility in organic synthesis and pharmaceutical research. Its bromo and methoxy substituents enhance reactivity, making it a valuable intermediate for further functionalization, particularly in the construction of complex heterocyclic frameworks. The aldehyde group at the 3-position offers a reactive handle for condensation, reduction, or nucleophilic addition reactions, facilitating the synthesis of diverse indole-based compounds. The dimethyl substitution at the 1- and 2-positions contributes to steric stability, improving selectivity in subsequent transformations. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, owing to its well-defined structural features and synthetic flexibility.

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde structure

111083-32-0 structure

Product Name:6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde

CAS No:111083-32-0

MF:C₁₂H₁₂BrNO₂

MW:282.133182525635

MDL:MFCD05864564

CID:880327

Update Time:2026-04-29

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-bromo-5-methoxy-1,2-dimethylindole-3-carbaldehyde
- 6-BROMO-5-METHOXY-1,2-DIMETHYL-1H-INDOLE-3-CARBALDEHYDE
- 6-bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
- 1,2-Dimethyl-3-formyl-5-methoxy-6-bromoindole
- CHEMBRDG-BB 4300131
- 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde
- MDL： MFCD05864564
- Inchi： InChI=1S/C12H12BrNO2/c1-7-9(6-15)8-4-12(16-3)10(13)5-11(8)14(7)2/h4-6H,1-3H3
- InChI Key： XTMHKTBAZOISCV-UHFFFAOYSA-N
- SMILES： CC1=C(C=O)C2=C(C=C(C(=C2)OC)Br)N1C

Computed Properties

Exact Mass: 281.00500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2

Experimental Properties

PSA: 31.23000
LogP: 3.07030

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B416720-10mg	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0		10mg	$ 50.00	2022-06-07
TRC	B416720-50mg	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0		50mg	$ 65.00	2022-06-07
TRC	B416720-100mg	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0		100mg	$ 80.00	2022-06-07
abcr	AB218996-1 g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde; 95%	111083-32-0		1g	€128.10	2023-01-27
Chemenu	CM261140-1g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0	95%+	1g	$87	2023-02-03
abcr	AB218996-1g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde, 95%; .	111083-32-0	95%	1g	€137.20	2025-02-15
1PlusChem	1P0083DF-1g	6-BROMO-5-METHOXY-1,2-DIMETHYL-1H-INDOLE-3-CARBALDEHYDE	111083-32-0	95%	1g	$72.00	2023-12-26
A2B Chem LLC	AD76819-1g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0	95%	1g	$61.00	2024-04-20
Ambeed	A349758-1g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0	97%	1g	$78.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1511844-1g	6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde	111083-32-0	98%	1g	￥1360.00	2024-08-09

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde Related Literature

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Additional information on 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde

Introduction to 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde (CAS No. 111083-32-0)

6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde (CAS No. 111083-32-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for the synthesis of bioactive molecules and as a potential therapeutic agent.

The molecular structure of 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde consists of a brominated indole core with additional methoxy and dimethyl substituents. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for further research and development. The bromine atom, in particular, can be readily substituted in various chemical reactions, making this compound a valuable intermediate in synthetic pathways.

Recent studies have highlighted the potential of 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine substituent was found to play a crucial role in enhancing the biological activity of the molecule, suggesting that further modifications could lead to even more effective therapeutic agents.

In addition to its medicinal applications, 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde has been explored as a key intermediate in the synthesis of natural products and other bioactive compounds. Its unique structural features make it an ideal starting material for the construction of complex molecules with diverse biological activities. Researchers have successfully utilized this compound to synthesize analogs of known natural products, such as indole alkaloids, which are known for their wide range of pharmacological properties.

The synthetic accessibility of 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde is another factor contributing to its popularity in the scientific community. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One notable method involves the condensation of 5-methoxyindole with appropriate aldehydes followed by bromination. This approach has been optimized to achieve high yields and purity, making it suitable for both academic research and industrial applications.

The physical and chemical properties of 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde have also been extensively studied. It is a solid at room temperature and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various reaction conditions has been confirmed through multiple experiments, ensuring its reliability as a reagent in synthetic protocols.

In conclusion, 6-Bromo-5-methoxy-1,2-dimethyl-1H-indole-3-carbaldehyde (CAS No. 111083-32-0) is a highly versatile compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and derivatives, this compound is likely to play an increasingly important role in the advancement of chemical biology and drug discovery.